5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one
Overview
Description
5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one, also known as 5-bromo-2,3-dihydro-1,3-oxazol-2-one, is a heterocyclic compound with a five-membered ring that contains nitrogen, oxygen and bromine atoms. This compound has been studied for its potential applications in the fields of medicine, pharmacology, and biochemistry. It has been found to be useful in the synthesis of various compounds, and has been used in the synthesis of drugs and other compounds.
Scientific Research Applications
5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one has been studied for its potential applications in the fields of medicine, pharmacology, and biochemistry. It has been found to be useful in the synthesis of various compounds, including drugs, and has been used in the synthesis of drugs and other compounds. In addition, it has been used as a model compound for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one is not fully understood. However, it is believed to be involved in the inhibition of certain enzymes, such as those involved in the synthesis of nucleic acids. Furthermore, it has been suggested that it may act as an antioxidant, and may also be involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one are not fully understood. However, it has been found to be a potent inhibitor of certain enzymes involved in the synthesis of nucleic acids, and may also be involved in the regulation of gene expression. Additionally, it has been found to possess antioxidant activity, and may be involved in the regulation of lipid metabolism.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one in laboratory experiments is its low toxicity, which makes it a safe and effective compound for use in research. Additionally, it is relatively easy to synthesize, and its structure is well-understood. However, it is important to note that this compound is not suitable for use in clinical trials, as its effects on humans are not yet fully understood.
Future Directions
Given the potential applications of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one, there are many possible future directions for research. These include further studies into its mechanism of action, its effects on gene expression, and its potential therapeutic applications. Additionally, further research may be conducted into its use as an antioxidant, and its potential use in the synthesis of other compounds. Finally, it may be beneficial to investigate its potential use in the synthesis of drugs and other compounds, and its potential applications in the fields of medicine, pharmacology, and biochemistry.
Synthesis Methods
The synthesis of 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one can be achieved through a variety of methods, including the reaction of 4-bromophenyl isocyanate with hydrazine, the reaction of 4-bromophenyl isocyanate with 2-amino-1,3-oxazole, and the reaction of 4-bromophenyl isothiocyanate with hydrazine. In each of these reactions, the starting materials are reacted with a base, such as sodium hydroxide or potassium hydroxide, to produce the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one involves the reaction of 4-bromobenzaldehyde with glycine to form 5-(4-bromophenyl)-2-imino-3-oxazolidinone, which is then cyclized to form the final product.", "Starting Materials": [ "4-bromobenzaldehyde", "glycine", "acetic anhydride", "sodium acetate", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromobenzaldehyde (1.0 equiv) and glycine (1.2 equiv) in acetic anhydride and heat the mixture at 80°C for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add sodium acetate to the mixture.", "Step 3: Add ethanol to the mixture and heat the mixture at reflux for 2 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the solid product.", "Step 5: Wash the solid product with water and dry it under vacuum to obtain 5-(4-bromophenyl)-2-imino-3-oxazolidinone.", "Step 6: Dissolve 5-(4-bromophenyl)-2-imino-3-oxazolidinone in ethanol and heat the mixture at reflux for 2 hours.", "Step 7: Cool the reaction mixture to room temperature and filter the solid product.", "Step 8: Wash the solid product with water and dry it under vacuum to obtain 5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one." ] } | |
CAS RN |
88419-05-0 |
Product Name |
5-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one |
Molecular Formula |
C9H6BrNO2 |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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